4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione
Overview
Description
4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione is a synthetic organic compound belonging to the pteridine family Pteridines are heterocyclic compounds that play significant roles in biological systems, including as cofactors in enzymatic reactions
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione typically involves multi-step organic reactions. A common synthetic route might include:
Cyclization Reaction: Starting from a suitable precursor, a cyclization reaction can be employed to form the pteridine ring.
Chlorination: Introduction of the chlorine atom at the 4-position can be achieved using chlorinating agents such as thionyl chloride or phosphorus pentachloride.
Cyclopropylation: The cyclopropyl group can be introduced via a cyclopropanation reaction using reagents like diazomethane.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of continuous flow reactors and advanced purification techniques such as chromatography.
Chemical Reactions Analysis
Types of Reactions
4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the chlorine atom, where nucleophiles like amines or thiols can replace the chlorine.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Ammonia or primary amines in a polar solvent like ethanol.
Major Products
Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.
Reduction: Formation of reduced derivatives with hydrogen atoms added.
Substitution: Formation of substituted derivatives where the chlorine atom is replaced by other functional groups.
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential as an enzyme inhibitor or cofactor.
Medicine: Investigated for its potential therapeutic properties, such as anti-cancer or anti-inflammatory effects.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The compound could affect various biochemical pathways, leading to its observed effects.
Comparison with Similar Compounds
Similar Compounds
Pteridine: The parent compound of the pteridine family.
4-Chloropteridine: A similar compound with a chlorine atom at the 4-position but lacking the cyclopropyl group.
8-Cyclopropylpteridine: A compound with a cyclopropyl group at the 8-position but lacking the chlorine atom.
Uniqueness
4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione is unique due to the presence of both the chlorine atom and the cyclopropyl group, which can influence its chemical reactivity and biological activity. This combination of functional groups might confer specific properties that are not observed in other similar compounds.
Biological Activity
4-Chloro-8-cyclopropylpteridine-6,7(5H,8H)-dione, with the CAS number 1156373-88-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and therapeutic applications.
- Molecular Formula : C9H7ClN4O
- Molecular Weight : 210.63 g/mol
- Structure : The compound features a pteridine core with a chlorine substituent and a cyclopropyl group, which may influence its interaction with biological targets.
Research indicates that this compound may act as an inhibitor of certain enzymes involved in epigenetic regulation. Specifically, it has shown potential as a bromodomain and extraterminal (BET) protein inhibitor. BET proteins are implicated in various cancers and inflammatory diseases.
Case Study: BET Inhibition
A study highlighted the synthesis of compounds that inhibit BET bromodomains, demonstrating that modifications to the pteridine structure can enhance binding affinity and selectivity towards these proteins. The compound's structural attributes allow it to engage effectively with the bromodomain pocket, leading to significant inhibition of target proteins involved in transcriptional regulation .
Biological Activity
The biological activity of this compound has been evaluated in several contexts:
- Anticancer Activity :
- Anti-inflammatory Effects :
-
Neuroprotective Potential :
- Emerging studies suggest possible neuroprotective effects through modulation of neuroinflammatory pathways.
Data Table: Summary of Biological Activities
Properties
Molecular Formula |
C9H7ClN4O2 |
|---|---|
Molecular Weight |
238.63 g/mol |
IUPAC Name |
4-chloro-8-cyclopropyl-5H-pteridine-6,7-dione |
InChI |
InChI=1S/C9H7ClN4O2/c10-6-5-7(12-3-11-6)14(4-1-2-4)9(16)8(15)13-5/h3-4H,1-2H2,(H,13,15) |
InChI Key |
NZKHHHIIHIFZLR-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2C3=C(C(=NC=N3)Cl)NC(=O)C2=O |
Origin of Product |
United States |
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